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Introduction
The synthesis of new superheavy elements (SHEs) is a frontier in nuclear physics, pushing the

boundaries of our understanding of atomic structure and nuclear stability. Among the various

techniques employed, the use of Nickel-62 (⁶²Ni) projectiles in cold fusion reactions has been

instrumental in the creation of new elements. Nickel-62, a stable and naturally occurring

isotope of nickel, possesses a high binding energy per nucleon, making it a favorable projectile

for inducing fusion with heavy target nuclei. This document provides detailed application notes

and experimental protocols for the synthesis of new elements using ⁶²Ni projectiles, with a

primary focus on the landmark synthesis of Darmstadtium (Ds), element 110.

Key Synthesis Reaction: The Discovery of
Darmstadtium-269
The first atom of element 110, specifically the isotope Darmstadtium-269 (²⁶⁹Ds), was

successfully synthesized in 1994 at the Gesellschaft für Schwerionenforschung (GSI) in

Darmstadt, Germany.[1][2][3] This was achieved through a cold fusion reaction, which involves

bombarding a target nucleus with a projectile at energies just sufficient to overcome the

Coulomb barrier, resulting in a compound nucleus with a relatively low excitation energy. This

method minimizes the emission of multiple neutrons, thereby increasing the survival probability

of the newly formed superheavy nucleus.
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The specific reaction for the synthesis of ²⁶⁹Ds is:

²⁰⁸Pb + ⁶²Ni → ²⁷⁰Ds* → ²⁶⁹Ds + 1n

In this reaction, a Lead-208 (²⁰⁸Pb) target is bombarded with a beam of Nickel-62 ions. The

fusion of these two nuclei creates an excited compound nucleus of Darmstadtium-270 (²⁷⁰Ds*),

which then de-excites by emitting a single neutron (1n) to form the isotope ²⁶⁹Ds.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the synthesis and

decay of Darmstadtium-269 produced via the ²⁰⁸Pb(⁶²Ni,n)²⁶⁹Ds reaction.

Table 1: Reaction Parameters for the Synthesis of Darmstadtium-269

Parameter Value Reference

Projectile ⁶²Ni [4]

Target ²⁰⁸Pb [1]

Beam Energy ~311 MeV (Lab Frame) [4]

Target Thickness ~450 µg/cm² [5]

Production Cross-Section ~1.5 pb (extrapolated) [4]

Table 2: Decay Properties of Darmstadtium-269 and its α-Decay Chain
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Isotope Half-Life Decay Mode
α-Decay
Energy (MeV)

Reference

²⁶⁹Ds ~230 µs α-decay 11.510 [6]

²⁶⁵Hs ~1.96 ms α-decay 10.820 [7]

²⁶¹Sg ~183 ms

α-decay,

Spontaneous

Fission

9.58 [8][9][10]

²⁵⁷Rf ~4.7 s

α-decay, β+,

Spontaneous

Fission

9.0439 [11]

Experimental Protocols
The synthesis of superheavy elements is a complex undertaking that requires specialized

equipment and meticulous procedures. The following protocol outlines the key steps involved in

the synthesis of Darmstadtium-269 using a Nickel-62 projectile beam.

Ion Beam Production and Acceleration
Ion Source: Nickel-62 ions are generated in a high-charge-state ion source.

Acceleration: The ⁶²Ni ions are then injected into a linear accelerator, such as the UNILAC at

GSI, and accelerated to a specific energy. For the synthesis of ²⁶⁹Ds, the beam energy is

precisely controlled to be just above the Coulomb barrier of the ⁶²Ni + ²⁰⁸Pb system, which is

characteristic of a cold fusion reaction.[3]

Target Preparation
Material: A thin foil of isotopically enriched Lead-208 is used as the target material.

Backing: The lead foil is typically mounted on a durable backing material.

Target Wheel: To withstand the intense ion beam, the target is mounted on a rotating wheel,

which distributes the heat load over a larger area.[12] A typical target thickness used in such

experiments at GSI is around 450 µg/cm².[5]
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In-Flight Separation of Reaction Products
Velocity Filter: The products of the fusion reaction, including the desired superheavy nuclei,

unreacted beam particles, and other reaction byproducts, are directed into a velocity filter,

such as the Separator for Heavy Ion reaction Products (SHIP) at GSI.[12]

Separation Principle: SHIP utilizes a combination of electric and magnetic fields to separate

particles based on their velocity. The newly formed, heavier ²⁶⁹Ds ions have a lower velocity

than the lighter, unreacted ⁶²Ni projectiles. By tuning the fields, only the ions with the

expected velocity of the superheavy element are allowed to pass through to the detector

system.[13]

Detection and Identification
Implantation: The separated superheavy ions are implanted into a position-sensitive silicon

detector array.

Decay Chain Analysis: The identification of the new element is achieved by observing its

characteristic alpha decay chain. The implanted nucleus and its subsequent alpha decay

products are detected in the same position on the detector. By measuring the energies and

lifetimes of the alpha particles in the decay chain and comparing them to theoretical

predictions and known decay properties of the daughter and granddaughter nuclei, the

identity of the original parent nucleus can be confirmed.[3][14] The decay chain of ²⁶⁹Ds

proceeds through Hassium-265 (²⁶⁵Hs), Seaborgium-261 (²⁶¹Sg), and Rutherfordium-257

(²⁵⁷Rf).[6][7][8][11]

Visualization of Processes
Nuclear Reaction and Decay Pathway
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Caption: Synthesis of Darmstadtium-269 and its subsequent alpha decay chain.

Experimental Workflow
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Caption: Generalized workflow for the synthesis of superheavy elements.

Conclusion
The synthesis of new elements using Nickel-62 projectiles exemplifies the power of cold fusion

reactions in exploring the upper limits of the periodic table. The successful creation of

Darmstadtium-269 through the bombardment of a Lead-208 target with Nickel-62 ions at GSI

was a landmark achievement that relied on a sophisticated combination of accelerator

technology, targetry, in-flight separation, and sensitive detection techniques. The detailed
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protocols and data presented here provide a foundational understanding for researchers and

professionals interested in the field of superheavy element synthesis and the underlying

principles of nuclear science. Further research with different projectile-target combinations

continues to be a promising avenue for the discovery of even heavier elements and for

mapping the "island of stability."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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